Cas no 31820-22-1 (1-Propanamine,N,2,2-trimethyl-N-nitroso-)

• Product name: 1-Propanamine,N,2,2-trimethyl-N-nitroso-
• CAS No: 31820-22-1
• MF: C₆H₁₄N₂O
• MW: 130.18816
• CID: 308111
• PubChem ID: 91603

1-Propanamine,N,2,2-trimethyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,2,2-trimethyl-N-nitroso-
• TRM3W9BWK5
• nitroso-methyl-neopentylamine
• DTXSID50878852
• N-(2,2-dimethylpropyl)-N-methylnitrous amide
• N-NITROSO-METHYL-NEOPENTYLAMINE
• UNII-TRM3W9BWK5
• N,2,2-Trimethyl-N-nitroso-1-propylamine
• 1-propanamine, n,2,2-trimethyl-n-nitroso-
• Propylamine, N,2,2-trimethyl-N-nitroso-
• BRN 2427718
• Nitrosomethylneopentylamine
• N-NITROSOMETHYL(2,2-DIMETHYLPROPYL)AMINE
• 31820-22-1
• Methyl(neopentyl)nitrosamine
• NMNA
• CHEMBL349960

• Inchi： InChI=1S/C6H14N2O/c1-6(2,3)5-8(4)7-9/h5H2,1-4H3
• InChI Key： XEAQPCFJFQRDDZ-UHFFFAOYSA-N
• SMILES： CN(N=O)CC(C)(C)C

Computed Properties

• Exact Mass: 130.11072
• Monoisotopic Mass: 130.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.0360 (rough estimate)
• Boiling Point: 240.9°C (rough estimate)
• Flash Point: 73.6°C
• Refractive Index: 1.4650 (estimate)
• PSA: 32.67